Cas no 588717-61-7 (1H-Indazole, 1-(3-pyridinyl)-)

1H-Indazole, 1-(3-pyridinyl)- structure
1H-Indazole, 1-(3-pyridinyl)- structure
Product Name:1H-Indazole, 1-(3-pyridinyl)-
CAS No:588717-61-7
MF:C12H9N3
MW:195.219961881638
CID:2833827
PubChem ID:11356035
Update Time:2025-04-21

1H-Indazole, 1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXCID70414150
    • 1H-Indazole, 1-(3-pyridinyl)-
    • SCHEMBL6653634
    • DTXSID80463331
    • 588717-61-7
    • Inchi: 1S/C12H9N3/c1-2-6-12-10(4-1)8-14-15(12)11-5-3-7-13-9-11/h1-9H
    • InChI Key: UDGCKNPUEWPXIW-UHFFFAOYSA-N
    • SMILES: N1(C2C=NC=CC=2)C2C=CC=CC=2C=N1

Computed Properties

  • Exact Mass: 195.079647300Da
  • Monoisotopic Mass: 195.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų
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